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Compound of Interest

Compound Name:
Benzyltriphenylphosphonium

bromide

Cat. No.: B074118 Get Quote

An In-depth Technical Guide to the Safe Handling of Benzyltriphenylphosphonium Bromide

Introduction

Benzyltriphenylphosphonium bromide (CAS No: 1449-46-3) is a quaternary phosphonium

salt widely utilized as a Wittig reagent in organic synthesis for the conversion of aldehydes and

ketones into alkenes.[1][2] It is also a reactant in various other chemical processes, including

stereoselective azidolysis and the preparation of β-amyloid plaque ligands.[2] Given its

application in research and development, a thorough understanding of its safety and handling

precautions is paramount for professionals in laboratory and drug development settings. This

guide provides a comprehensive overview of the hazards, safe handling protocols, and

emergency procedures associated with this compound, based on available safety data.

Hazard Identification and Classification
Benzyltriphenylphosphonium bromide is classified as a hazardous substance.[3] Users

must be fully aware of its potential health effects and take appropriate precautions.

GHS Classification:

Skin Irritation: Category 2[4]

Serious Eye Irritation: Category 2A[4]
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Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system irritation)

[4]

Acute Toxicity (Oral, Dermal, Inhalation): Some classifications also include Category 4 for

these routes.[5]

Signal Word: Warning[4][5][6]

Hazard Statements:

H315: Causes skin irritation.[4][6]

H319: Causes serious eye irritation.[4][6]

H335: May cause respiratory irritation.

H302 + H312 + H332: Harmful if swallowed, in contact with skin, or if inhaled.[5]

Precautionary Statements (selected):

P261: Avoid breathing dust.[7]

P264: Wash skin thoroughly after handling.[6]

P271: Use only outdoors or in a well-ventilated area.[7]

P280: Wear protective gloves/eye protection/face protection.[3][6]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7]

Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below. This data is

essential for safe storage and handling.
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Property Value Source(s)

Molecular Formula C₂₅H₂₂BrP [1][4][7]

Molecular Weight 433.32 g/mol [1][4][7]

Appearance White crystalline powder [2][4]

Melting Point 295-298 °C (lit.) [1][2][8]

Solubility Soluble in water [1][2]

Sensitivity
Hygroscopic / Moisture

sensitive
[1][3][9]

Flash Point Not available / Not applicable [1][3]

Exposure Controls and Personal Protection
No official occupational exposure limit values have been established for

Benzyltriphenylphosphonium bromide.[3][6] Therefore, stringent engineering controls and

personal protective equipment (PPE) are mandatory to minimize exposure.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[3][6]

Local exhaust ventilation should be used to control the dispersion of dust.[6]

Facilities must be equipped with an eyewash station and a safety shower.[6][10]

Personal Protective Equipment (PPE):
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Protection Type Specification Source(s)

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles conforming to NIOSH

(US) or EN 166 (EU)

standards.

[3][7]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure. Gloves must be

inspected prior to use. Wash

and dry hands after handling.

[3][7]

Respiratory Protection

If ventilation is inadequate or

irritation is experienced, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

[3][7][11]

Experimental Protocol for Safe Handling and
Storage
The following protocol outlines the necessary steps for the safe handling and storage of

Benzyltriphenylphosphonium bromide in a laboratory setting.

Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Confirm that the fume hood and other engineering controls are functioning correctly.

Personal Protection: Don all required PPE, including safety goggles, lab coat, and

appropriate gloves.

Dispensing: Conduct all weighing and transferring of the solid compound inside a chemical

fume hood to prevent inhalation of dust.[6] Minimize the creation of dust during handling.[10]

[11]
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Procedure: Avoid all personal contact, including inhalation and contact with skin and eyes.

[12]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[6] Clean all equipment and the work area to remove any residual chemical.

Decontamination: Remove and properly dispose of contaminated gloves and other

disposable materials. Contaminated clothing should be removed and washed before reuse.

[3]

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6][7]

The compound is hygroscopic; protect from moisture.[1][3][9] Storage under an inert

atmosphere is recommended.[6]

Store away from incompatible materials, such as strong oxidizing agents.[3]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[3][6][7]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water. If skin irritation occurs, seek medical attention.[3][6]

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

making sure to flush under the eyelids. Remove contact lenses if present and easy to do.

Seek immediate medical attention, preferably from an ophthalmologist.[3][6][7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and have the victim drink

one or two glasses of water. Never give anything by mouth to an unconscious person. Seek

immediate medical attention.[3][7]
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Firefighting Measures:

Suitable Extinguishing Media: Use water spray, dry powder, foam, or carbon dioxide (CO₂).

[3][6][7]

Hazardous Combustion Products: Thermal decomposition can produce irritating and toxic

gases and vapors, including carbon oxides (CO, CO₂), oxides of phosphorus, and hydrogen

bromide gas.[3]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[3][7]

Accidental Release Measures:

Personal Precautions: Evacuate the area. Ensure adequate ventilation. Avoid breathing dust

and prevent contact with the substance. Wear the appropriate personal protective equipment

as detailed in Section 3.[3][7]

Environmental Precautions: Prevent the spilled material from entering drains or waterways.

[7]

Containment and Cleanup: Carefully sweep or vacuum up the spilled solid material, avoiding

dust generation.[3][6] Place the material into a suitable, labeled container for disposal

according to local regulations.[3][7]

Visualization of Safe Handling Workflow
The following diagram illustrates the logical workflow for handling

Benzyltriphenylphosphonium bromide safely.
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Start: Plan Experiment

1. Assess Risks
(Review SDS)

2. Prepare & Don PPE
(Goggles, Gloves, Lab Coat)

3. Set Up Workspace
(Verify Fume Hood Operation)

4. Perform Handling
(Weighing, Transfer)

Spill Occurred?

Activate Spill Protocol
(Evacuate, Notify, Clean)

  Yes

5. Decontaminate & Clean Up
(Work Area, Glassware)

No

6. Waste Disposal
(Dispose of Contaminated PPE & Waste)

7. Store or Finish
(Return to Storage / Complete Use)

End

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of chemical solids.
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Stability and Reactivity
Chemical Stability: The product is chemically stable under standard ambient conditions and

recommended storage.[3]

Incompatible Materials: Avoid contact with strong oxidizing agents.[3]

Hazardous Decomposition Products: Upon combustion, it may decompose to form carbon

oxides, oxides of phosphorus, and hydrogen bromide gas.[3]

Toxicological Information
The toxicological properties of Benzyltriphenylphosphonium bromide have not been fully

investigated.[3] However, available data indicates it is a skin and eye irritant and may cause

respiratory irritation.[4] Some data sheets classify it as harmful if swallowed, inhaled, or in

contact with the skin.[5] It has not been identified as a probable, possible, or confirmed human

carcinogen by IARC, NTP, or OSHA. Due to the limited data, the compound should be handled

with care, assuming it has the potential for significant toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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